2-(2-naphthyl)-N-(3-pyridinylmethyl)acetamide

• IUPAC Name: 2-naphthalen-2-yl-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H16N2O/c21-18(20-13-15-4-3-9-19-12-15)11-14-7-8-16-5-1-2-6-17(16)10-14/h1-10,12H,11,13H2,(H,20,21)
• InChI Key: KLQHRBMJDJHSSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC(=O)NCC3=CN=CC=C3
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(2-naphthyl)-N-(3-pyridinylmethyl)acetamide involves several key reactions, including condensation, cyclization, and heterocyclic formation. For instance, the use of N-1-naphthyl-3-oxobutanamide in heterocyclic synthesis facilitates the creation of nicotinamide derivatives containing the naphthyl moiety through reactions with arylidinecyanothioacetamide, followed by cyclization to thieno[2,3-b]pyridine derivatives (Hussein et al., 2009). Another approach involves the reaction of 1-naphthyl-2-cyanoacetamide with arylidene malononitrile, leading to a novel set of pyridine and pyrimidine derivatives, showcasing the versatility of naphthyl-based acetamides in synthesizing diverse heterocyclic structures (Fadda et al., 2015).

Molecular Structure Analysis

Molecular structure analysis of compounds similar to 2-(2-naphthyl)-N-(3-pyridinylmethyl)acetamide often reveals intricate arrangements of atoms and bonds that contribute to their reactivity and properties. The crystal structure of N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide–naphthalene-2,3-diol showcases hydrogen bonding and molecular interactions that might be relevant to understanding the structural characteristics of 2-(2-naphthyl)-N-(3-pyridinylmethyl)acetamide (Asiri et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of 2-(2-naphthyl)-N-(3-pyridinylmethyl)acetamide derivatives often involves interactions with various reagents to form complex heterocyclic structures. For example, the synthesis of highly fluorescent pyrrolo[2,3-b]pyridines through a coupling-isomerization-enamine-addition-cyclocondensation sequence demonstrates the compound's potential in forming structurally diverse and functional materials (Schramm et al., 2006).